(2E)-3-[5-(hydroxymethyl)furan-2-yl]prop-2-enamide
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Overview
Description
Synthesis Analysis
This involves understanding the methods used to synthesize the compound. It could involve various chemical reactions, catalysts, and conditions such as temperature and pressure .Molecular Structure Analysis
This involves understanding the spatial arrangement of atoms in the compound and the chemical bonds that hold these atoms together. Techniques such as X-ray photoelectron spectroscopy can be used to identify the elements within a material .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. The type of reactions it undergoes (e.g., redox, substitution, addition) can be studied .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Photophysical Properties in Different Solvents
The study by Kumari et al. (2017) explored the photophysical properties of chalcone derivatives, including compounds similar to (E)-3-[5-(hydroxymethyl)furan-2-yl]prop-2-enamide. They found significant solvatochromic effects on absorption and fluorescence spectra across different solvents, indicating potential applications in photophysical studies and materials science (Kumari, Varghese, George, & Sudhakar, 2017).
Green Organic Chemistry and Fungal Biotransformation
Jimenez et al. (2019) reported the synthesis of E-2-cyano-3(furan-2-yl) acrylamide via green chemistry techniques, using microwave radiation and marine and terrestrial-derived fungi. This research suggests a potential for environmentally-friendly production processes involving similar furan-based compounds (Jimenez et al., 2019).
Antimycobacterial Activity
A study by Sanna et al. (2002) synthesized a series of compounds including 3-heteroaryl-substituted-2-(1H(2H)-benzotriazol-1(2)-yl)prop-2-enamides, which demonstrated modest growth inhibition of Mycobacterium tuberculosis. This suggests potential antimicrobial applications for related furan-based propenamides (Sanna, Carta, Gherardini, Esmail, & Nikookar, 2002).
Antioxidant Properties
Prabakaran et al. (2021) synthesized a series of chalcone derivatives with furan-based components, demonstrating potential antioxidant properties. These findings indicate possible uses of furan-based compounds in antioxidant applications (Prabakaran, Manivarman, & Bharanidharan, 2021).
Catalytic Synthesis and Polymerization
Amarasekara et al. (2015) described the catalytic condensation reactions involving furan-aldehydes and levulinic acid, yielding furan-based compounds. This research opens avenues for the catalytic synthesis and polymerization of similar compounds for industrial applications (Amarasekara, Singh, Larkin, Hasan, & Fan, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(E)-3-[5-(hydroxymethyl)furan-2-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c9-8(11)4-3-6-1-2-7(5-10)12-6/h1-4,10H,5H2,(H2,9,11)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWYHWSXZHCHXTC-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C=CC(=O)N)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(OC(=C1)/C=C/C(=O)N)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1000514-64-6 |
Source
|
Record name | (2E)-3-[5-(hydroxymethyl)furan-2-yl]prop-2-enamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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